3-Methyl-2-phenylbenzoic acid

• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 3-methyl-2-phenylbenzoic acid
• InChI: InChI=1S/C14H12O2/c1-10-6-5-9-12(14(15)16)13(10)11-7-3-2-4-8-11/h2-9H,1H3,(H,15,16)
• InChI Key: CJNZPTBMHNECSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)O)C2=CC=CC=C2

Description

3-Methyl-2-phenylbenzoic acid is a useful research compound. Its molecular formula is C14H12O2 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.35 g (1.18 mmol) of benzyl-3-methyl-2-phenylbenzoate and 0.25 g of 10% Pd/C in 8 mL of a 4.4% solution of HCO2H in methanol was heated at reflux for 2 h. The reaction mixture was filtered through a thin layer of celite and concentrated to give 0.25 g of the title compound as a white solid.